Cas no 2138558-11-7 (2-(2-{[(Tert-butoxy)carbonyl]amino}-5-ethylcyclohexyl)acetic acid)

• Product Name: 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-ethylcyclohexyl)acetic acid
• CAS No: 2138558-11-7
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 6323633
• PubChem ID: 165492104
• Update Time: 2025-10-19

2-(2-{[(Tert-butoxy)carbonyl]amino}-5-ethylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2138558-11-7
• EN300-1154520
• 2-(2-{[(tert-butoxy)carbonyl]amino}-5-ethylcyclohexyl)acetic acid
• 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-ethylcyclohexyl)acetic acid

• Inchi： 1S/C15H27NO4/c1-5-10-6-7-12(11(8-10)9-13(17)18)16-14(19)20-15(2,3)4/h10-12H,5-9H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： ZIBVRLGEGVXJDX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CC)CC1CC(=O)O)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-ethylcyclohexyl)acetic acid

Introduction to 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-ethylcyclohexyl)acetic acid (CAS No. 2138558-11-7) and Its Applications in Modern Chemical Biology

2-(2-{[(Tert-butoxy)carbonyl]amino}-5-ethylcyclohexyl)acetic acid, identified by its CAS number 2138558-11-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a complex structure with a cyclohexyl backbone and multiple functional groups, exhibits unique chemical properties that make it valuable for various synthetic and biological applications.

The molecular structure of 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-ethylcyclohexyl)acetic acid consists of a central cyclohexyl ring substituted with an amino group protected by a tert-butoxy carbonyl (Boc) group, an ethyl side chain, and an acetic acid moiety. This arrangement imparts distinct reactivity and stability, making it a versatile intermediate in the synthesis of more complex molecules. The presence of the Boc-protected amino group is particularly noteworthy, as it provides a stable handle for further functionalization while preventing unwanted side reactions in multi-step synthetic pathways.

In recent years, the demand for high-quality intermediates in drug discovery has surged, driven by advancements in medicinal chemistry and the need for more efficient synthetic routes. 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-ethylcyclohexyl)acetic acid has emerged as a key building block in the development of novel therapeutic agents. Its structural features allow for modifications at multiple sites, enabling chemists to tailor the compound for specific biological targets. For instance, the acetic acid group can be further derivatized to form esters or amides, while the cyclohexyl ring provides a scaffold for conformational studies and interaction mapping.

One of the most compelling aspects of 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-ethylcyclohexyl)acetic acid is its utility in peptide mimetics and peptidomimetics. The Boc-protected amino group ensures that the compound can be incorporated into peptide chains without premature deprotection, which is crucial for maintaining the integrity of sensitive sequences. Additionally, the cyclohexyl ring can mimic peptide bonds or other biologically relevant structures, providing a means to explore alternative binding modes that might be more resistant to enzymatic degradation. This has opened up new avenues in the design of protease inhibitors and other enzyme-targeting molecules.

Recent studies have highlighted the role of 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-ethylcyclohexyl)acetic acid in addressing challenges associated with drug resistance. By serving as a precursor for molecules that interact with biological pathways differently from traditional drugs, this compound has been explored in efforts to overcome resistance mechanisms observed in diseases such as cancer and infectious disorders. The ability to modify its structure allows researchers to fine-tune its interactions with target proteins, potentially leading to higher efficacy and reduced side effects.

The synthesis of 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-ethylcyclohexyl)acetic acid also reflects contemporary trends in green chemistry and sustainable manufacturing. Modern synthetic protocols emphasize atom economy, minimal waste generation, and energy efficiency. Researchers have developed catalytic methods that reduce reliance on harsh reagents or high temperatures, aligning with broader environmental goals. These advancements not only improve the sustainability of producing this compound but also enhance scalability for industrial applications.

From a computational chemistry perspective, 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-ethylcyclohexyl)acetic acid has been used as a model system to study molecular interactions at an atomic level. High-resolution crystal structures have provided insights into how this compound binds to biological targets, informing the design of next-generation drugs. Additionally, molecular dynamics simulations have been employed to predict its behavior in complex environments, such as within cell membranes or protein pockets. These computational approaches are increasingly integral to drug discovery pipelines, offering predictive power that complements experimental data.

The pharmaceutical industry has also recognized the potential of 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-ethylcyclohexyl)acetic acid as a scaffold for drug development programs targeting neurological disorders. Its ability to cross the blood-brain barrier has been exploited in designing neuroactive compounds that address conditions like Alzheimer's disease or Parkinson's disease. Preclinical studies have shown promising results when derivatives of this compound are tested against animal models of these diseases, highlighting its therapeutic potential.

In conclusion, 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-ethylcyclohexyl)acetic acid (CAS No. 2138558-11-7) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, its role in developing innovative therapeutics is expected to grow even further.